Cas no 949153-20-2 (ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride)

Ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride is a bicyclic amine derivative with a rigid, three-dimensional structure, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its bicyclo[2.2.2]octane scaffold provides steric constraint, which can enhance binding selectivity in drug design. The ethyl ester and primary amine functionalities offer versatility for further derivatization, while the hydrochloride salt improves solubility and handling. This compound is particularly useful in the development of pharmacologically active molecules, including CNS-targeting agents, due to its ability to mimic bioactive conformations. Its stability and well-defined stereochemistry further contribute to its utility in high-precision synthetic applications.
ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride structure
949153-20-2 structure
Product Name:ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride
CAS No:949153-20-2
MF:C11H20ClNO2
MW:233.7350025177
MDL:MFCD29052514
CID:2136447
PubChem ID:66790102
Update Time:2025-06-10

ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
    • CKNORKMTOWRWJM-UHFFFAOYSA-N
    • OR312496
    • AX8301141
    • ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride
    • MDL: MFCD29052514
    • Inchi: 1S/C11H19NO2.ClH/c1-2-14-9(13)10-3-6-11(12,7-4-10)8-5-10;/h2-8,12H2,1H3;1H
    • InChI Key: CKNORKMTOWRWJM-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C12CCC(CC1)(CC2)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Topological Polar Surface Area: 52.3

ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR312496-250mg
Ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2
250mg
£432.00 2024-05-23
Apollo Scientific
OR312496-1g
Ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2
1g
£1219.00 2024-05-23
Enamine
EN300-25432466-0.05g
ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2 95%
0.05g
$266.0 2024-06-19
Enamine
EN300-25432466-0.1g
ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2 95%
0.1g
$396.0 2024-06-19
Enamine
EN300-25432466-0.25g
ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2 95%
0.25g
$567.0 2024-06-19
Enamine
EN300-25432466-0.5g
ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2 95%
0.5g
$891.0 2024-06-19
Enamine
EN300-25432466-1.0g
ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2 95%
1.0g
$1142.0 2024-06-19
Enamine
EN300-25432466-2.5g
ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2 95%
2.5g
$2240.0 2024-06-19
Enamine
EN300-25432466-5.0g
ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2 95%
5.0g
$3313.0 2024-06-19
Enamine
EN300-25432466-10.0g
ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
949153-20-2 95%
10.0g
$4914.0 2024-06-19

Additional information on ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride

Ethyl 4-Aminobicyclo\[2.2.2\]octane-1-carboxylate Hydrochloride (CAS No. 949153-20-2): An Overview

Ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride (CAS No. 949153-20-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, has garnered attention for its potential in the development of novel therapeutic agents.

The bicyclo\[2.2.2\]octane scaffold is a well-known privileged structure in medicinal chemistry, often utilized for its ability to enhance the bioavailability and pharmacokinetic properties of drug candidates. The presence of the ethyl ester and aminocarboxylate functionalities in ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride further contributes to its chemical versatility and biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory mediators, has been extensively investigated.

In addition to its anti-inflammatory effects, ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride has shown promise in neurodegenerative disorders. Research conducted at the University of California, San Francisco, revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride has also been extensively studied. A preclinical study published in *Pharmaceutical Research* reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its successful translation into clinical applications. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further development.

Furthermore, the synthetic accessibility of ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride has been optimized through various synthetic routes, enabling efficient large-scale production for both research and commercial purposes. A recent review in *Organic & Biomolecular Chemistry* detailed several synthetic strategies that have been developed to synthesize this compound with high yield and purity, facilitating its use in drug discovery programs.

In conclusion, ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride (CAS No. 949153-20-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, position it as a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent